2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid

• IUPAC Name: 2-[[2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid
• InChI: InChI=1S/C13H15NO5/c1-14(8-13(16)17)12(15)7-9-2-3-10-11(6-9)19-5-4-18-10/h2-3,6H,4-5,7-8H2,1H3,(H,16,17)
• InChI Key: PFTLSSOGABSFEG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)CC1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H15NO5
• Molecular Weight: 265.26 g/mol

Description

2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid (DBAA) is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. DBAA is a derivative of glycine and has been found to exhibit promising biological activities, making it an interesting target for further research.

Mechanism of Action

The exact mechanism of action of 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid is not yet fully understood, but it is believed to act as an agonist of the glycine receptor. This receptor is involved in the regulation of neuronal excitability and is therefore an important target for the development of new drugs for neurological disorders.
Biochemical and Physiological Effects:
2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid has been found to exhibit a range of biochemical and physiological effects, including the modulation of the immune response and the regulation of neurotransmitter release. It has also been found to exhibit anti-inflammatory effects, making it a potential treatment for inflammatory conditions such as arthritis.

Advantages and Limitations for Lab Experiments

2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid has several advantages for use in lab experiments, including its high purity and the fact that it can be easily synthesized. However, its potential toxicity and lack of information on its long-term effects on humans are limitations that need to be taken into consideration.

Future Directions

There are several future directions for research on 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid. One potential avenue of research is the development of 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid-based drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential area of research is the investigation of the potential anti-inflammatory effects of 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid and its use as a treatment for inflammatory conditions. Additionally, further studies are needed to fully understand the mechanism of action of 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid and its potential toxicity.

Synthesis Methods

2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid can be synthesized through a multi-step process starting with commercially available starting materials. The synthesis involves the protection of the benzodioxin ring, followed by the addition of the glycine derivative and subsequent deprotection to yield 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid. The synthesis has been optimized to yield high purity 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid, making it suitable for further research.

Scientific Research Applications

2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid has been found to exhibit a wide range of biological activities, making it an interesting target for further research. Some of the potential applications of 2-[[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)acetyl]-methylamino]acetic acid include its use as an anti-inflammatory agent, as well as its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.